Cas no 14310-29-3 (Benzene,1-nitro-4-(2-phenylethyl)-)

• Product Name: Benzene,1-nitro-4-(2-phenylethyl)-
• CAS No: 14310-29-3
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• CID: 170892
• PubChem ID: 139731
• Update Time: 2025-04-19

Benzene,1-nitro-4-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-nitro-4-(2-phenylethyl)-
• 1-nitro-4-(2-phenylethyl)benzene
• 1-nitro-4-phenethyl-benzene
• 4-Nitrobibenzyl
• Bibenzyl, 4-nitro-
• p-Nitrobibenzyl
• 1-(4-Nitrophenyl)-2-phenylethane
• Benzene, 1-nitro-4-(2-phenylethyl)-
• AKOS005655817
• SCHEMBL13946243
• FCVDHPQXWWONCH-UHFFFAOYSA-N
• 1-Nitro-4-(2-phenylethyl)benzene #
• DTXSID20162311
• 14310-29-3

• Inchi： 1S/C14H13NO2/c16-15(17)14-10-8-13(9-11-14)7-6-12-4-2-1-3-5-12/h1-5,8-11H,6-7H2
• InChI Key： FCVDHPQXWWONCH-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 227.09469
• Monoisotopic Mass: 227.094629
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 45.8

Experimental Properties

• Density: 1.166
• Boiling Point: 347.4°Cat760mmHg
• Flash Point: 155°C
• Refractive Index: 1.602
• PSA: 43.14